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Compound of Interest

Compound Name: 4-Nitrodiazoaminobenzene

Cat. No.: B081726

This technical guide provides a comprehensive overview of 4-Nitrodiazoaminobenzene,
tailored for researchers, scientists, and professionals in drug development. It covers the

compound's core physicochemical properties, synthesis protocols, potential applications, and
essential safety information.

Core Compound Data

The fundamental quantitative data for 4-Nitrodiazoaminobenzene are summarized below,
providing a quick reference for its key properties.
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Property Value Reference
Molecular Formula C12H10N402 [1]
Molecular Weight 242.237 g/mol [1]

CAS Number 13113-75-2 [1][2]
Melting Point 137 °C [1]

Boiling Point 397.3 °C at 760 mmHg [1]

Density 1.28 g/cm3 [1]

LogP 4.30180 [1]

p-Nitrodiazoaminobenzene, 1-
4-Nitrophenyl)-3-

Synonyms ( p 0 [1]
phenyltriazene, N-[(4-

nitrophenyl)diazenyl]aniline

Experimental Protocols: Synthesis

The synthesis of diazoamino compounds and related azo dyes typically involves a two-step
process: diazotization of a primary aromatic amine followed by a coupling reaction. The
following is a generalized protocol based on the synthesis of structurally similar compounds.[3]

Objective: To synthesize a diazoamino compound via diazotization and coupling.

Materials:

Starting Amine: 4-nitroaniline[3]

Coupling Agent: Aniline or other suitable aromatic compound

Reagents: Sodium nitrite (NaNOz), Hydrochloric acid (HCI) or Sulfuric acid (H2SOa4), Ethanol,
Water

Equipment: Beakers, magnetic stirrer, ice bath, filtration apparatus

Methodology:
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e Diazotization of 4-Nitroaniline:

o

Dissolve a specific molar amount of 4-nitroaniline in a mixture of acid (e.g., sulfuric acid),
ethanol, and distilled water.[3]

o Cool the solution to 0-5 °C in an ice bath with continuous stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the amine solution.
Maintain the temperature below 5 °C to ensure the stability of the resulting diazonium salt.

o The formation of the 4-nitrobenzenediazonium salt marks the completion of the
diazotization step.[4]

e Azo Coupling:

[¢]

In a separate vessel, dissolve the coupling agent (e.g., aniline) in an appropriate solvent.
o Cool the solution of the coupling agent in an ice bath.

o Slowly add the cold diazonium salt solution from Step 1 to the solution of the coupling
agent with vigorous stirring.

o Maintain a low temperature and appropriate pH to facilitate the electrophilic substitution
reaction, forming the triazene linkage.

o The reaction progress can be monitored by observing the formation of a colored
precipitate.

« |solation and Purification:
o Once the reaction is complete, the solid product is isolated by filtration.
o Wash the crude product with cold water to remove any unreacted salts and acids.

o The product can be further purified by recrystallization from a suitable solvent, such as
ethanol or an ethanol-water mixture, to yield the final 4-Nitrodiazoaminobenzene
product.
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A generalized workflow for the synthesis of 4-Nitrodiazoaminobenzene.
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Applications in Research and Development

While specific applications for 4-Nitrodiazoaminobenzene are specialized, its structural class
—azo compounds—is of significant interest in various scientific fields. Its utility is primarily as a
chemical intermediate or a functional molecule.

» Chemical Synthesis: The primary application of compounds like 4-Nitroaniline, a precursor, is
in the industrial synthesis of other important chemicals, particularly as a precursor to p-
phenylenediamine, a key component in dye manufacturing.[5] Azo compounds are
foundational in creating a wide range of organic molecules.[3]

e Dyes and Indicators: Azo compounds are well-known for their chromophoric properties. They
are widely used in the synthesis of reactive dyes for various fibers, including silk, wool, and
cotton.[6] Their color is often pH-sensitive, making them suitable for use as acid-base
indicators in titrations and as staining agents in biological research.[7]

» Biological Probes: The core structure can be modified to develop specialized molecules for
biomedical research. For instance, related nitro-aromatic compounds like 4-Nitro-7-(1-
piperazinyl)-2,1,3-benzoxadiazole (NBD-PZ) have been successfully used as fluorescent
probes to visualize lysosomes in living cells, highlighting the potential for developing new
bio-imaging tools from this chemical family.[8]
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Logical relationships of 4-Nitrodiazoaminobenzene's potential applications.

Safety and Handling

Proper handling of 4-Nitrodiazoaminobenzene and its precursors is crucial due to their
potential hazards.

o General Precautions: Use only under a chemical fume hood to avoid inhalation of dust.[9]
Avoid contact with skin, eyes, and clothing.[10] Do not eat, drink, or smoke when using this
product. Wash hands and face thoroughly after handling.[10]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield.[11]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[11]

o Respiratory Protection: In case of dust formation, use a NIOSH-approved dust respirator.
[11]

e Hazard Identification:

o

May cause skin and serious eye irritation.[10]

o

Related compounds may cause an allergic skin reaction.

[¢]

Precursors like 4-Nitroaniline are toxic if inhaled, ingested, or absorbed through the skin.

[5]

[¢]

Some related nitro-aromatic compounds are suspected of causing cancer or genetic
defects.[11]

o Storage: Store in a cool, dark, and dry place.[10] Keep the container tightly closed and store
away from incompatible materials such as strong oxidizing agents and strong bases.[10][11]

o First Aid Measures:
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o If on Skin: Wash off immediately with plenty of water. If irritation occurs, seek medical
attention.[10]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get medical attention if irritation persists.[10]

o If Inhaled: Remove victim to fresh air and keep at rest. Seek medical attention if symptoms
occur.[9]

o If Swallowed: Rinse mouth and immediately call a poison center or doctor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081726#4-nitrodiazoaminobenzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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